Cas no 87-88-7 (Chloranilic acid)
Chloranilic acid Chemical and Physical Properties
Names and Identifiers
-
- Chloranilic acid
- 2,5-Dichloro-3,6-dihydroxy-1,4-benzoquinone
- CHLORANILIC
- 2.5-dichloro-3.6-dihydroxy-1,4-benzoquinone
- p-chloranilicacid
- 2,5-Dichloro-3,6-dihydroxy-2,5-cyclohexadiene-1,4-dione
- NSC 6108
- NSC 97383
- 2,5-Dichloro-3,6-dihydroxy-p-benzoquinone
- 2,5-Dichloro-3,6-dihydroxy-p-quinone
- 4-dione, 2,5-dichloro-3,6-dihydroxy-5-cyclohexadiene-1
- 2,5-Dichloro-3,6-dihydroxy-1,4-quinone
- 2,5-Dihydroxy-3,6-dichloro-1,4-benzoquinone
- 2,5-Dihydroxy-3,6-dichlorobenzoquinone
- 3,6-Dichloro-2,5-dihydroxy-1,4-benzoquinone
- 2,5-Dichloro-3,6-dihydroxy-2,5-cyclohexadiene-1,4-dione (ACI)
- p-Benzoquinone, 2,5-dichloro-3,6-dihydroxy- (6CI, 8CI)
- Quinone, 2,5-dichloro-3,6-dihydroxy- (4CI)
- 3,6-Dichloro-2,5-dihydroxybenzoquinone
- p-Chloranilic acid
-
- MDL: MFCD00001596
- Inchi: 1S/C6H2Cl2O4/c7-1-3(9)5(11)2(8)6(12)4(1)10/h9,12H
- InChI Key: IPPWILKGXFOXHO-UHFFFAOYSA-N
- SMILES: O=C1C(O)=C(Cl)C(=O)C(O)=C1Cl
- BRN: 1875040
Computed Properties
- Exact Mass: 207.93300
- Monoisotopic Mass: 207.933014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 1.4
Experimental Properties
- Color/Form: Red crystal. It can sublime. It is quite strong dibasic acid
- Density: 1.93
- Melting Point: ≥300 °C (lit.)
- Boiling Point: 300.11°C (rough estimate)
- Flash Point: 135.4 ºC
- Refractive Index: 1.4570 (estimate)
- Water Partition Coefficient: Soluble in hot water and methanol. Insoluble in organic solvents.
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 74.60000
- LogP: 1.15500
- Merck: 2079
- Solubility: Soluble in ethanol and hot alkali, slightly soluble in water and ether
Chloranilic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
- RTECS:DK4005000
-
Hazardous Material Identification:
- TSCA:Yes
- Risk Phrases:R36/37/38
Chloranilic acid Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Chloranilic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C110715-100g |
Chloranilic acid |
87-88-7 | 98% | 100g |
¥799.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C110715-25g |
Chloranilic acid |
87-88-7 | 98% | 25g |
¥299.90 | 2023-09-03 | |
| TRC | C325250-1g |
Chloranilic Acid |
87-88-7 | 1g |
$ 57.00 | 2023-04-18 | ||
| TRC | C325250-10g |
Chloranilic Acid |
87-88-7 | 10g |
$ 63.00 | 2023-09-08 | ||
| TRC | C325250-25g |
Chloranilic Acid |
87-88-7 | 25g |
$ 60.00 | 2022-04-01 | ||
| TRC | C325250-50g |
Chloranilic Acid |
87-88-7 | 50g |
$ 136.00 | 2023-04-18 | ||
| TRC | C325250-100g |
Chloranilic Acid |
87-88-7 | 100g |
$ 238.00 | 2023-04-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C805215-500g |
Chloranilic acid |
87-88-7 | 98% | 500g |
2,968.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | C8136-25G |
Chloranilic acid |
87-88-7 | 25g |
¥604.87 | 2023-11-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BQ480-1g |
Chloranilic acid |
87-88-7 | 98.0%(LC&T) | 1g |
¥109.0 | 2022-06-10 |
Chloranilic acid Production Method
Production Method 1
Production Method 2
Production Method 3
Production Method 4
Production Method 5
2.1 Solvents: Water ; 1 h, pH 7.4, 37 °C
Chloranilic acid Raw materials
- Tetrachloro-1,4-benzoquinone
- o-Chloranil
- N-hydroxy-N-methylacetamide
- Methanamine, N-hydroxy-
- Tetrachlorohydroquinone
Chloranilic acid Preparation Products
Chloranilic acid Suppliers
Chloranilic acid Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on Chloranilic acid
Chloranilic acid (CAS No. 87-88-7): Chemical Profile and Recent Applications
Chloranilic acid, chemically known as 2,4-dichlorobenzoic acid, is a significant compound in the field of organic chemistry and pharmaceutical research. With a molecular formula of C₆H₃Cl₂O₄, this aromatic carboxylic acid derivative has garnered considerable attention due to its versatile applications in synthesis and as an intermediate in various chemical processes. The compound's unique structure, featuring two chlorine substituents on a benzoic acid backbone, imparts distinct reactivity that makes it valuable in multiple industrial and research settings.
The CAS No. 87-88-7 identifier firmly establishes its chemical identity and distinguishes it from other related compounds. This numerical code ensures precise referencing in scientific literature, patents, and regulatory documents, facilitating accurate communication among researchers and industry professionals. The compound's stability under standard conditions and its solubility in polar organic solvents enhance its utility in both laboratory-scale reactions and large-scale manufacturing processes.
Recent advancements in the utilization of Chloranilic acid have highlighted its role in the development of novel pharmaceuticals and agrochemicals. Its derivatives have been explored as intermediates in synthesizing active pharmaceutical ingredients (APIs) that exhibit potent biological activities. For instance, studies have demonstrated its incorporation into heterocyclic frameworks, which are known for their pharmacological properties. These findings underscore the compound's potential as a building block in medicinal chemistry.
In the realm of material science, Chloranilic acid has been investigated for its contributions to the development of advanced polymers and coatings. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for creating functional materials with tailored properties. Researchers have leveraged its structural features to design polymers that exhibit enhanced thermal stability and mechanical strength, which are critical for high-performance applications.
The environmental chemistry perspective on Chloranilic acid also reveals intriguing insights. Studies have examined its degradation pathways under various environmental conditions, providing valuable data for assessing its ecological impact. Additionally, the compound has been scrutinized for its role in catalytic processes that aim to minimize waste and improve efficiency in chemical synthesis. Such efforts align with global initiatives to promote sustainable chemistry practices.
From an industrial standpoint, the production and application of Chloranilic acid are optimized through continuous process improvements. Manufacturers have developed efficient synthetic routes that enhance yield while reducing byproduct formation. These innovations not only lower production costs but also contribute to greener manufacturing practices by minimizing environmental footprint.
The intersection of Chloranilic acid with biotechnology has opened new avenues for research. Researchers are exploring its potential as a substrate for enzymatic reactions, where it serves as a precursor for more complex molecules. Such applications could revolutionize bioprocessing by enabling the production of high-value compounds through enzymatically controlled pathways.
Future prospects for Chloranilic acid include its integration into emerging fields such as nanotechnology and renewable energy solutions. Its unique chemical properties make it a promising candidate for developing novel materials that could enhance energy storage devices or serve as catalysts in energy conversion systems. As research progresses, the compound's versatility is likely to unlock even more innovative applications across diverse scientific disciplines.
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